Cas no 32793-93-4 (2,5-Heptadienoic acid,methyl ester, (E,Z)- (8CI,9CI))

• Product Name: 2,5-Heptadienoic acid,methyl ester, (E,Z)- (8CI,9CI)
• CAS No: 32793-93-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 309693
• PubChem ID: 131877834
• Update Time: 2025-04-19

2,5-Heptadienoic acid,methyl ester, (E,Z)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Heptadienoic acid,methyl ester, (E,Z)- (8CI,9CI)
• Methyl (2E,5E)-hepta-2,5-dienoate
• W3XZ58HR9P
• DTXSID501301802
• 32793-93-4
• Methyl (2E,5Z)-2,5-heptadienoate
• 2,5-Heptadienoic acid, methyl ester, (2E,5Z)-

• Inchi： 1S/C8H12O2/c1-3-4-5-6-7-8(9)10-2/h3-4,6-7H,5H2,1-2H3/b4-3-,7-6+
• InChI Key： AEKZTVSCWKESCZ-WWVFNRLHSA-N
• SMILES： O(C)C(/C=C/C/C=C\C)=O

Computed Properties

• Exact Mass: 140.08373
• Monoisotopic Mass: 140.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.9

Experimental Properties

• Density: 0.926
• Boiling Point: 179.6°Cat760mmHg
• Flash Point: 69.1°C
• Refractive Index: 1.454

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters